Cas no 2108355-53-7 (lithium(1+) 1-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-ca rboxylate)

• Product Name: lithium(1+) 1-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-ca rboxylate
• CAS No: 2108355-53-7
• MF: C₁₀H₇F₃LiN₃O₂
• MW: 265.117692232132
• CID: 5952148
• PubChem ID: 122715034
• Update Time: 2025-05-25

lithium(1+) 1-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-ca rboxylate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) 1-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-ca rboxylate
• AKOS027475405
• lithium(1+) ion 1-[2-(trifluoromethyl)phenyl]-1h-1,2,4-triazole-3-carboxylate
• Lithium;1-[2-(trifluoromethyl)phenyl]-1,2,4-triazole-3-carboxylate
• EN300-749153
• 2108355-53-7

• Inchi： 1S/C10H6F3N3O2.Li.H/c11-10(12,13)6-3-1-2-4-7(6)16-5-14-8(15-16)9(17)18;;/h1-5H,(H,17,18);;
• InChI Key： BKMNRGAWVHHYFC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1N1C=NC(C(=O)O)=N1)(F)(F)F.[LiH]

Computed Properties

• Exact Mass: 263.04938933g/mol
• Monoisotopic Mass: 263.04938933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų

Additional information on lithium(1+) 1-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-ca rboxylate

Comprehensive Overview of Lithium(1+) 1-[2-(Trifluoromethyl)phenyl]-1H-1,2,4-Triazole-3-Carboxylate (CAS No. 2108355-53-7)

The compound lithium(1+) 1-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-carboxylate (CAS No. 2108355-53-7) is a specialized lithium salt derivative of a 1,2,4-triazole scaffold, featuring a trifluoromethylphenyl substituent. This unique structure has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug development, ionic liquids, and energy storage systems. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in modern synthetic chemistry.

Recent studies highlight the growing interest in fluorinated compounds like CAS 2108355-53-7, driven by their exceptional bioavailability and electrochemical properties. Researchers are actively exploring its role in next-generation battery electrolytes, where lithium-ion conductivity and thermal stability are critical. The compound's triazole ring also contributes to its versatility, enabling interactions with biological targets such as enzyme inhibitors or receptor modulators in medicinal chemistry.

From an industrial perspective, lithium(1+) 1-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-carboxylate aligns with the demand for sustainable chemical solutions. Its potential use in green chemistry applications, such as catalysis or biodegradable materials, reflects broader trends toward environmentally friendly innovations. Analytical techniques like NMR spectroscopy and HPLC-MS are typically employed to characterize its purity and structural integrity, ensuring compliance with rigorous pharmaceutical standards.

The synthesis of CAS 2108355-53-7 often involves multi-step reactions, including cyclization of precursor molecules and subsequent lithiation. Optimizing these processes for high yield and low environmental impact remains a focal point for chemists. Furthermore, computational modeling (DFT calculations) aids in predicting its molecular interactions, accelerating its adoption in rational drug design and material engineering.

As the scientific community prioritizes precision medicine and advanced energy technologies, compounds like lithium(1+) 1-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-carboxylate are poised to play pivotal roles. Future research may explore its synergistic effects with other fluorinated electrolytes or its efficacy in targeted therapies, addressing unmet needs in both healthcare and renewable energy sectors.